Cas no 1332628-90-6 (1,1-Dimethylethyl N-(1,1-Dioxido-3-thietanyl)-carbamate)

1,1-Dimethylethyl N-(1,1-Dioxido-3-thietanyl)-carbamate structure
1332628-90-6 structure
Product Name:1,1-Dimethylethyl N-(1,1-Dioxido-3-thietanyl)-carbamate
CAS No:1332628-90-6
MF:C8H15NO4S
MW:221.27400135994
MDL:MFCD28656713
CID:4584470
PubChem ID:118798014
Update Time:2024-11-04

1,1-Dimethylethyl N-(1,1-Dioxido-3-thietanyl)-carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (1,1-dioxidothietan-3-yl)carbamate
    • 3-(Boc-amino)thietane 1,1-Dioxide
    • N-(1,1-DIOXIDO-3-THIETANYL)-CARBAMIC ACID 1,1-DIMETHYLETHYL ESTER
    • Carbamic acid, N-(1,1-dioxido-3-thietanyl)-, 1,1-dimethylethyl ester
    • SY128613
    • CC(C)(C)OC(=O)NC1CS(=O)(=O)C1
    • tert-butyl N-(1,1-dioxothietan-3-yl)carbamate
    • SCHEMBL22200260
    • MFCD28656713
    • tert-Butyl(1,1-dioxidothietan-3-yl)carbamate
    • 1332628-90-6
    • TERT-BUTYL N-(1,1-DIOXO-1??-THIETAN-3-YL)CARBAMATE
    • AKOS027251349
    • CS-16676
    • CS-0102146
    • 1,1-Dimethylethyl N-(1,1-Dioxido-3-thietanyl)-carbamate
    • MDL: MFCD28656713
    • Inchi: 1S/C8H15NO4S/c1-8(2,3)13-7(10)9-6-4-14(11,12)5-6/h6H,4-5H2,1-3H3,(H,9,10)
    • InChI Key: WGLOHRRCJKFLCS-UHFFFAOYSA-N
    • SMILES: S1(CC(C1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 221.07217913 g/mol
  • Monoisotopic Mass: 221.07217913 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 80.8
  • Molecular Weight: 221.28

1,1-Dimethylethyl N-(1,1-Dioxido-3-thietanyl)-carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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